Calcium benzoate trihydrate
Calcium benzoate trihydrate
Brand Name:
Vulcanchem
CAS No.:
5743-30-6
VCID:
VC20872909
InChI:
InChI=1S/2C7H6O2.Ca.3H2O/c2*8-7(9)6-4-2-1-3-5-6;;;;/h2*1-5H,(H,8,9);;3*1H2/q;;+2;;;/p-2
SMILES:
C1=CC=C(C=C1)C(=O)[O-].C1=CC=C(C=C1)C(=O)[O-].O.O.O.[Ca+2]
Molecular Formula:
C14H16CaO7
Molecular Weight:
336.35 g/mol
Calcium benzoate trihydrate
CAS No.: 5743-30-6
Cat. No.: VC20872909
Molecular Formula: C14H16CaO7
Molecular Weight: 336.35 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 5743-30-6 |
|---|---|
| Molecular Formula | C14H16CaO7 |
| Molecular Weight | 336.35 g/mol |
| IUPAC Name | calcium;dibenzoate;trihydrate |
| Standard InChI | InChI=1S/2C7H6O2.Ca.3H2O/c2*8-7(9)6-4-2-1-3-5-6;;;;/h2*1-5H,(H,8,9);;3*1H2/q;;+2;;;/p-2 |
| Standard InChI Key | HZQXCUSDXIKLGS-UHFFFAOYSA-L |
| SMILES | C1=CC=C(C=C1)C(=O)[O-].C1=CC=C(C=C1)C(=O)[O-].O.O.O.[Ca+2] |
| Canonical SMILES | C1=CC=C(C=C1)C(=O)[O-].C1=CC=C(C=C1)C(=O)[O-].O.O.O.[Ca+2] |
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